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Compound of Interest

Compound Name:
[2,2'-Bipyridine]-5,5'-

dicarbaldehyde

Cat. No.: B1283768 Get Quote

An In-depth Technical Guide to [2,2'-Bipyridine]-5,5'-dicarbaldehyde (CAS Number: 135822-

72-9)

This technical guide provides a comprehensive overview of [2,2'-Bipyridine]-5,5'-
dicarbaldehyde, a key building block in supramolecular chemistry and materials science. It is

intended for researchers, scientists, and professionals in drug development and related fields.

Chemical Identity and Properties
[2,2'-Bipyridine]-5,5'-dicarbaldehyde is a symmetrical organic compound featuring a 2,2'-

bipyridine core functionalized with aldehyde groups at the 5 and 5' positions.[1] Its rigid and

chelating nature makes it a valuable ligand in coordination chemistry and a versatile precursor

for the synthesis of complex organic structures.

Table 1: Physicochemical Properties
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Property Value Reference(s)

CAS Number 135822-72-9 [2]

Molecular Formula C₁₂H₈N₂O₂ [2][3]

Molecular Weight 212.20 g/mol [1]

Appearance Off-white to light yellow solid [4]

Melting Point 227-229 °C [4]

Boiling Point (Predicted) 423.4 ± 45.0 °C [4]

Density (Predicted) 1.289 ± 0.06 g/cm³ [3]

pKa (Predicted) 2.16 ± 0.32 [4]

Storage Conditions

Room temperature, under inert

gas (Nitrogen or Argon) at 2-

8°C

[4]

SMILES
O=Cc1ccc(nc1)-

c1ccc(C=O)cn1
[2]

InChIKey
SUQGULAGAKSTIB-

UHFFFAOYSA-N
[4]

Synthesis
Several synthetic routes to [2,2'-Bipyridine]-5,5'-dicarbaldehyde have been reported. The

most common starting material is 5,5'-dimethyl-2,2'-bipyridine.

Two-Step Synthesis from 5,5'-Dimethyl-2,2'-bipyridine
A widely cited method involves a two-step process: enamination of 5,5'-dimethyl-2,2'-bipyridine

followed by oxidative cleavage.[5][6]

Experimental Protocol:

Step 1: Enamination of 5,5'-dimethyl-2,2'-bipyridine
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Reagents: 5,5'-dimethyl-2,2'-bipyridine, Bredereck's reagent (tert-

Butoxybis(dimethylamino)methane).

Procedure: A solution of 5,5'-dimethyl-2,2'-bipyridine and Bredereck's reagent is heated. The

reaction progress is monitored by thin-layer chromatography. Upon completion, the excess

reagent and solvent are removed under reduced pressure to yield the bis(enamine)

intermediate.

Step 2: Oxidative Cleavage of the Enamine

Reagents: The bis(enamine) intermediate from Step 1, sodium periodate (NaIO₄).

Procedure: The crude bis(enamine) is dissolved in a suitable solvent (e.g., a mixture of

tetrahydrofuran and water). An aqueous solution of sodium periodate is added dropwise to

the reaction mixture at a controlled temperature. The reaction is stirred for several hours.

The resulting product, [2,2'-Bipyridine]-5,5'-dicarbaldehyde, is then extracted, purified by

column chromatography, and recrystallized to yield the final product.

5,5'-Dimethyl-2,2'-bipyridine

Bis(enamine) Intermediate

Enamination

Bredereck's Reagent

[2,2'-Bipyridine]-5,5'-dicarbaldehyde

Oxidative Cleavage

Sodium Periodate

Click to download full resolution via product page

Synthesis of [2,2'-Bipyridine]-5,5'-dicarbaldehyde.
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[2,2'-Bipyridine]-5,5'-dicarbaldehyde is a versatile building block with applications in several

areas of chemical science.

Coordination Chemistry and Catalysis
The bipyridine moiety acts as an excellent chelating ligand for a wide range of metal ions. The

resulting metal complexes have been investigated for their catalytic activities in various organic

transformations.

Materials Science: MOFs and COFs
A primary application of this compound is in the synthesis of porous crystalline materials such

as Metal-Organic Frameworks (MOFs) and Covalent Organic Frameworks (COFs).[7] The

aldehyde functional groups can undergo condensation reactions with amines to form stable

imine linkages, leading to the formation of extended, porous networks. These materials have

potential applications in gas storage, separation, and catalysis.

Experimental Protocol: Synthesis of a Covalent Organic Framework (COF)

Reagents: [2,2'-Bipyridine]-5,5'-dicarbaldehyde, 4,4',4'',4'''-(Pyrene-1,3,6,8-

tetrayl)tetraaniline (PyTTA), a mixture of solvents (e.g., mesitylene, dioxane, and n-butanol),

and an acidic catalyst (e.g., aqueous acetic acid).

Procedure: [2,2'-Bipyridine]-5,5'-dicarbaldehyde and PyTTA are placed in a Pyrex tube.

The solvent mixture and the catalyst are added. The tube is flash-frozen in liquid nitrogen,

evacuated, and flame-sealed. The sealed tube is then heated in an oven at a specific

temperature (e.g., 120 °C) for several days. After cooling, the solid product is collected by

filtration, washed with anhydrous acetone and tetrahydrofuran, and dried under vacuum to

yield the COF.
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[2,2'-Bipyridine]-5,5'-dicarbaldehyde

Solvothermal Reaction
(120 °C, 3 days)

4,4',4'',4'''-(Pyrene-1,3,6,8-tetrayl)tetraaniline
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Formation of a Covalent Organic Framework (COF).

Potential Biological Activity
Some studies have suggested that [2,2'-Bipyridine]-5,5'-dicarbaldehyde and its derivatives

may possess biological activities, including antibacterial and antitumor properties. However,

this area of research is less developed compared to its applications in materials science.

Spectral Data
The characterization of [2,2'-Bipyridine]-5,5'-dicarbaldehyde is typically performed using

standard spectroscopic techniques.

Table 2: Spectral Data
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Technique
Key Features and
Assignments

Reference(s)

¹H NMR

Signals corresponding to the

aromatic protons and the

aldehyde protons are

expected. Due to the symmetry

of the molecule, a relatively

simple spectrum is anticipated.

[8]

¹³C NMR

Resonances for the aromatic

carbons and a characteristic

downfield signal for the

aldehyde carbonyl carbon are

expected.

[9]

FT-IR

A strong absorption band

characteristic of the C=O

stretching vibration of the

aldehyde group is a key

feature.

[9]

Mass Spectrometry

The molecular ion peak

corresponding to the exact

mass of the compound is

observed.

[8][10]

Note: While the techniques listed are standard for characterization, detailed spectral data with

complete peak assignments for [2,2'-Bipyridine]-5,5'-dicarbaldehyde are not consistently

available in the public domain and may require access to specialized chemical databases or

primary research articles.

Safety and Handling
[2,2'-Bipyridine]-5,5'-dicarbaldehyde should be handled with appropriate safety precautions

in a laboratory setting.

Table 3: Safety Information
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Hazard Statement Precautionary Statement Reference(s)

H315: Causes skin irritation
P264: Wash skin thoroughly

after handling.
[11]

H319: Causes serious eye

irritation

P280: Wear protective

gloves/eye protection/face

protection.

[11]

P302 + P352: IF ON SKIN:

Wash with plenty of soap and

water.

[11]

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[11]

P332 + P313: If skin irritation

occurs: Get medical

advice/attention.

[11]

P337 + P313: If eye irritation

persists: Get medical

advice/attention.

[11]

It is recommended to consult the Safety Data Sheet (SDS) from the supplier for complete and

up-to-date safety and handling information.

Conclusion
[2,2'-Bipyridine]-5,5'-dicarbaldehyde is a valuable and versatile chemical compound with

significant applications in the synthesis of advanced materials, particularly Metal-Organic

Frameworks and Covalent Organic Frameworks. Its well-defined structure and reactivity make

it a key component for the design and construction of functional supramolecular assemblies.

Further research into its potential biological activities may open up new avenues for its

application in medicinal chemistry and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemscene.com [chemscene.com]

2. [2,2'-BIPYRIDINE]-5,5'-DICARBALDEHYDE | CAS 135822-72-9 [matrix-fine-
chemicals.com]

3. chembk.com [chembk.com]

4. 2,2'-Bipyridyl-5,5'-dialdehyde | 135822-72-9 [chemicalbook.com]

5. researchgate.net [researchgate.net]

6. researchgate.net [researchgate.net]

7. 2,2'-Bipyridyl-5,5'-dialdehyde: properties, synthesis and safety_Chemicalbook
[chemicalbook.com]

8. 135822-72-9 | [2,2'-Bipyridine]-5,5'-dicarbaldehyde | Ligands for Functional Metal
Complexes | Ambeed.com [ambeed.com]

9. researchgate.net [researchgate.net]

10. 135822-72-9|[2,2'-Bipyridine]-5,5'-dicarbaldehyde|BLD Pharm [bldpharm.com]

11. [2,2'-Bipyridine]-5,5'-dicarbaldehyde | 135822-72-9 | TCI AMERICA [tcichemicals.com]

To cite this document: BenchChem. [[2,2'-Bipyridine]-5,5'-dicarbaldehyde CAS number
135822-72-9]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1283768#2-2-bipyridine-5-5-dicarbaldehyde-cas-
number-135822-72-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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